Cas no 35399-81-6 (3-methylpentan-2-amine)

• Product Name: 3-methylpentan-2-amine
• CAS No: 35399-81-6
• MF: C₆H₁₅N
• MW: 101.190001726151
• CID: 316905
• PubChem ID: 3015773
• Update Time: 2025-05-20

3-methylpentan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-Pentanamine,3-methyl-
• 3-methyl-2-Pentanamine
• 3-methylpentan-2-amine
• 1,2-Dimethylbutylamin
• 1,2-Dimethyl-butylamin
• 1,2-dimethyl-butylamine
• 1,2-Dimethylbutylamine
• 2-Amino-3-methyl-pentan
• 2-amino-3-methylpentane
• AC1MI1SJ
• AC1Q2S14
• AGN-PC-00NG1O
• CTK4H4468
• EINECS 252-544-5
• EN300-54526
• AKOS008110159
• NS00057703
• 35399-81-6
• FT-0714882
• DTXSID00956811
• MFCD00025561
• ZFAGOADKDXXTSV-UHFFFAOYSA-N
• Z335455612
• SCHEMBL106054

• MDL： MFCD00025561
• Inchi： 1S/C6H15N/c1-4-5(2)6(3)7/h5-6H,4,7H2,1-3H3
• InChI Key： ZFAGOADKDXXTSV-UHFFFAOYSA-N
• SMILES： NC(C)C(C)CC

Computed Properties

• Exact Mass: 101.12055
• Monoisotopic Mass: 101.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 43.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 0.7500
• Melting Point: -40.7°C (estimate)
• Boiling Point: 119.64°C (estimate)
• Flash Point: 12.7°C
• Refractive Index: 1.4100
• PSA: 26.02

3-methylpentan-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-methylpentan-2-amine

Comprehensive Overview of 3-Methylpentan-2-amine (CAS No. 35399-81-6): Properties, Applications, and Industry Insights

3-Methylpentan-2-amine (CAS No. 35399-81-6) is a versatile organic compound belonging to the class of aliphatic amines. Its molecular structure, featuring a branched carbon chain with an amino group at the second position, makes it valuable in synthetic chemistry and industrial applications. The compound is also referred to by synonyms such as 2-amino-3-methylpentane and 3-methyl-2-pentanamine, which are frequently searched in academic and commercial databases. This article explores its physicochemical properties, synthesis methods, and emerging applications while addressing trending topics like sustainable chemistry and green synthesis.

The growing interest in 3-methylpentan-2-amine is driven by its role as a building block in pharmaceuticals, agrochemicals, and specialty materials. Researchers often query terms like "3-methylpentan-2-amine solubility" or "CAS 35399-81-6 synthesis", reflecting demand for precise technical data. The compound exhibits moderate polarity, with a boiling point of approximately 120–125°C, and is soluble in common organic solvents like ethanol and diethyl ether. Its stability under ambient conditions makes it suitable for storage and transport, aligning with industry needs for low-risk chemical intermediates.

In pharmaceutical research, 3-methylpentan-2-amine serves as a precursor for bioactive molecules, particularly in the development of central nervous system (CNS) targeting agents. Recent studies highlight its potential in modulating neurotransmitter activity, a topic gaining traction in neuroscience forums. Additionally, its derivatives are explored for catalysis and ligand design, addressing the surge in searches for "amine-based catalysts" and "chiral amine applications". The compound’s asymmetric carbon atom enables enantioselective synthesis, a key focus in modern drug discovery.

From an industrial perspective, 3-methylpentan-2-amine is employed in the production of corrosion inhibitors and surfactants. Environmental concerns have spurred searches for "biodegradable amine derivatives", positioning this compound as a candidate for eco-friendly formulations. Regulatory compliance databases frequently cite CAS No. 35399-81-6 for its safety profile, further enhancing its commercial appeal. Analytical techniques like GC-MS and NMR spectroscopy are commonly used for quality control, as queried in technical forums.

Future prospects for 3-methylpentan-2-amine include its integration into renewable energy technologies, such as CO₂ capture systems, where amine-based absorbents are pivotal. This aligns with global trends toward carbon-neutral processes. The compound’s adaptability and low environmental impact underscore its relevance in next-generation chemical innovations, making CAS No. 35399-81-6 a subject of sustained scientific and industrial interest.